Cas no 36802-08-1 ((3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide)

(3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide structure
36802-08-1 structure
Product Name:(3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide
CAS No:36802-08-1
MF:C4H8O4S
MW:152.168920516968
MDL:MFCD00154859
CID:2939605
PubChem ID:1270002
Update Time:2025-04-21

(3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 36802-08-1
    • AT10966
    • cis-3,4-dihydroxysulfolane
    • BBL010974
    • CS-0217100
    • AKOS000269557
    • (3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide
    • EN300-6749037
    • STK802095
    • (3R,4S)-3,4-dihydroxy-1lambda6-thiolane-1,1-dione
    • (3R,4S)-3,4-dihydroxy-1
    • (3R,4S)-1,1-dioxothiolane-3,4-diol
    • VS-02781
    • rel-(3R,4S)-3,4-Dihydroxytetrahydrothiophene 1,1-dioxide
    • MFCD00154859
    • Z1198151386
    • (3R,4S)tetrahydrothiophene-3,4-diol 1,1-dioxide
    • cis-(3R,4S)-Tetrahydrothiophene-3,4-diol 1,1-dioxide
    • (3r,4s)-3,4-Dihydroxy-1lambda6-thiolane-1,1-dione, cis
    • E?-thiolane-1,1-dione
    • (3R,4S)-3,4-DIHYDROXY-1??-THIOLANE-1,1-DIONE
    • CIS-3,4-DIHYDROXYTETRAHYDROTHIOPHENE 1,1-DIOXIDE
    • MDL: MFCD00154859
    • Inchi: 1S/C4H8O4S/c5-3-1-9(7,8)2-4(3)6/h3-6H,1-2H2/t3-,4+
    • InChI Key: LDVDYVUZEKIBDP-ZXZARUISSA-N
    • SMILES: S1(C[C@H]([C@H](C1)O)O)(=O)=O

Computed Properties

  • Exact Mass: 152.01432991g/mol
  • Monoisotopic Mass: 152.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 83Ų

(3R,4S)-3,4-dihydroxytetrahydrothiophene 1,1-dioxide Pricemore >>

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